Cas no 4631-69-0 (1,4-Benzenedicarboxylicacid, 1,4-di-2-propyn-1-yl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 1,4-di-2-propyn-1-yl ester
• CAS No: 4631-69-0
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 334321
• PubChem ID: 352136
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 1,4-di-2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1,4-di-2-propyn-1-yl ester
• bis(prop-2-ynyl) benzene-1,4-dicarboxylate
• diprop-2-ynyl benzene-1,4-dicarboxylate
• [(HCCCH2O)-]2(C6H4-1,4(C(O))2)
• 1,4-Benzenedicarboxylicacid, di-2-propynyl ester (9CI)
• AC1L6ZSK
• AG-F-59392
• CTK4I9306
• Dipropargyl terephthalate
• NSC525144
• terephthalic acid di-prop-2-ynyl ester
• Terephthalic acid, di-2-propynyl est
• Terephthalsaeure-di-prop-2-inylester
• Terephthalsaeure-dipropargylester
• Terephthalsaeure-dipropinylester
• NSC-525144
• Di(prop-2-yn-1-yl) terephthalate
• 1,4-bis(prop-2-yn-1-yl) benzene-1,4-dicarboxylate
• Diprop-2-yn-1-yl benzene-1,4-dicarboxylate
• HZTNYDWTDTYXQC-UHFFFAOYSA-N
• bis(propargyl)terephthalate
• Di-2-propyn-1-yl terephthalate
• SCHEMBL176369
• DTXSID70326183
• 1,4-Benzenedicarboxylicacid,1,4-di-2-propyn-1-yl ester
• 4631-69-0

• Inchi： 1S/C14H10O4/c1-3-9-17-13(15)11-5-7-12(8-6-11)14(16)18-10-4-2/h1-2,5-8H,9-10H2
• InChI Key： HZTNYDWTDTYXQC-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1C=CC(C(=O)OCC#C)=CC=1)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 376.3°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.556
• PSA: 52.6
• LogP: 1.26660